1-(1-benzyl-4-piperidinyl)-4-(3-cyclohexen-1-ylmethyl)piperazine

• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-4-(cyclohex-3-en-1-ylmethyl)piperazine
• InChI: InChI=1S/C23H35N3/c1-3-7-21(8-4-1)19-24-13-11-23(12-14-24)26-17-15-25(16-18-26)20-22-9-5-2-6-10-22/h1-5,7-8,22-23H,6,9-20H2
• InChI Key: CJFYRAGTEHBZRC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)CN2CCN(CC2)C3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C23H35N3
• Molecular Weight: 353.5 g/mol

Description

1-(1-benzyl-4-piperidinyl)-4-(3-cyclohexen-1-ylmethyl)piperazine, also known as BHCP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(1-benzyl-4-piperidinyl)-4-(3-cyclohexen-1-ylmethyl)piperazine involves its binding to the dopamine D3 receptor, which is a G protein-coupled receptor that is predominantly expressed in the mesolimbic pathway of the brain. This compound acts as a competitive antagonist of the dopamine D3 receptor, which results in the inhibition of dopamine signaling in the brain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of dopamine signaling, the modulation of G protein-coupled receptor activity, and the regulation of ion channel function. This compound has also been shown to exhibit anticonvulsant and analgesic properties, which make it a potential candidate for the treatment of epilepsy and chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(1-benzyl-4-piperidinyl)-4-(3-cyclohexen-1-ylmethyl)piperazine for lab experiments is its selectivity for the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in various biological processes. However, one of the limitations of this compound is its relatively low potency compared to other dopamine D3 receptor antagonists, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of 1-(1-benzyl-4-piperidinyl)-4-(3-cyclohexen-1-ylmethyl)piperazine, including the development of more potent and selective dopamine D3 receptor antagonists based on the this compound scaffold, the investigation of the role of the dopamine D3 receptor in drug addiction and other psychiatric disorders, and the exploration of the anticonvulsant and analgesic properties of this compound in preclinical models. Additionally, the potential use of this compound as a diagnostic tool for the detection of dopamine D3 receptor abnormalities in psychiatric disorders warrants further investigation.

Synthesis Methods

1-(1-benzyl-4-piperidinyl)-4-(3-cyclohexen-1-ylmethyl)piperazine can be synthesized using a multistep process that involves the reaction of piperazine with benzyl chloride, followed by the reaction of the resulting compound with 3-cyclohexene-1-carboxaldehyde. The final product is obtained after purification using column chromatography.

Scientific Research Applications

1-(1-benzyl-4-piperidinyl)-4-(3-cyclohexen-1-ylmethyl)piperazine has been extensively studied for its potential applications in various fields, including neuroscience, medicinal chemistry, and pharmacology. In neuroscience, this compound has been shown to act as a potent and selective dopamine D3 receptor antagonist, which makes it a potential candidate for the treatment of drug addiction and other psychiatric disorders. In medicinal chemistry, this compound has been used as a scaffold for the development of new drugs that target the dopamine D3 receptor. In pharmacology, this compound has been shown to exhibit anticonvulsant and analgesic properties.